1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine
Overview
Description
1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine is a chemical compound that is commonly referred to as MEM. It is a synthetic compound that has been used in scientific research for its potential therapeutic applications. MEM has been shown to have a unique mechanism of action, which makes it a promising candidate for the development of new drugs. In
Scientific Research Applications
Central Nervous System Receptor Interaction
A novel synthetic approach led to the creation of compounds such as 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine derivatives, which showed promising interactions with central nervous system receptors, particularly the σ1-receptors. This interaction indicates potential applications in studying receptor affinity and signaling pathways relevant to neurological functions and disorders (Beduerftig, Weigl, & Wünsch, 2001).
Sigma Receptor Ligands
Research into 1-cyclohexylpiperazine derivatives, structurally related to 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine, revealed their high affinity for sigma(2) receptors. These compounds were explored for their potential as antineoplastic agents and PET diagnosis tools, highlighting their significance in cancer research and diagnostic imaging (Berardi et al., 2004).
Non-linear Optical Crystals
In the field of materials science, derivatives of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine were used to engineer non-linear optical crystals. These crystals, exhibiting quasi-perfect polar alignment of chromophores, have potential applications in optical technologies, including lasers and telecommunications (Muthuraman et al., 1999).
Antimicrobial Activities
Novel derivatives of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine have been synthesized and tested for their antibacterial and antifungal activities. This research contributes to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Thomas, Adhikari, & Shetty, 2010).
Myocardial Imaging Agent
The potential of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine derivatives in medical imaging, specifically as myocardial imaging agents, was explored. The high heart uptake and good myocardial retention of these compounds suggest their utility in cardiac diagnostics and research (Lu et al., 2007).
Mechanism of Action
Target of Action
The primary target of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine is Cathepsin K , a protein in humans . Cathepsin K is a protease enzyme that plays a crucial role in the degradation of proteins, particularly in the breakdown of collagen in bones.
Mode of Action
It is known to interact with its target, cathepsin k . The interaction between the compound and Cathepsin K may result in changes to the protein’s function, potentially influencing various biological processes.
properties
IUPAC Name |
[1-(4-methylpiperazin-1-yl)cyclohexyl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3/c1-14-7-9-15(10-8-14)12(11-13)5-3-2-4-6-12/h2-11,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVUTULSYUBFRCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2(CCCCC2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30426951 | |
Record name | 1-[1-(4-METHYLPIPERAZIN-1-YL)CYCLOHEXYL]METHANAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine | |
CAS RN |
41805-59-8 | |
Record name | 1-[1-(4-METHYLPIPERAZIN-1-YL)CYCLOHEXYL]METHANAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.